Cas no 1896908-36-3 (tert-butyl N-{2-bromo-5-(1-hydroxycyclopropyl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{2-bromo-5-(1-hydroxycyclopropyl)methylphenyl}carbamate
• CAS No: 1896908-36-3
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 5834132
• PubChem ID: 117117532
• Update Time: 2025-05-23

tert-butyl N-{2-bromo-5-(1-hydroxycyclopropyl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-bromo-5-(1-hydroxycyclopropyl)methylphenyl}carbamate
• tert-butyl N-{2-bromo-5-[(1-hydroxycyclopropyl)methyl]phenyl}carbamate
• EN300-1889732
• 1896908-36-3

• Inchi： 1S/C15H20BrNO3/c1-14(2,3)20-13(18)17-12-8-10(4-5-11(12)16)9-15(19)6-7-15/h4-5,8,19H,6-7,9H2,1-3H3,(H,17,18)
• InChI Key： LBPOGRXESCSTCN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)CC1(CC1)O

Computed Properties

• Exact Mass: 341.06266g/mol
• Monoisotopic Mass: 341.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{2-bromo-5-(1-hydroxycyclopropyl)methylphenyl}carbamate

tert-butyl N-{2-bromo-5-(1-hydroxycyclopropyl)methylphenyl}carbamate: A Comprehensive Overview

The compound with CAS No. 1896908-36-3, known as tert-butyl N-{2-bromo-5-(1-hydroxycyclopropyl)methylphenyl}carbamate, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, and recent advancements in its application.

The tert-butyl N-{2-bromo-5-(1-hydroxycyclopropyl)methylphenyl}carbamate molecule consists of a tert-butyl carbamate group attached to a phenyl ring substituted with a bromine atom and a hydroxycyclopropylmethyl group. The hydroxycyclopropylmethyl moiety introduces a unique three-dimensional structure, which enhances the compound's stability and bioavailability. Recent studies have highlighted the importance of such structural features in drug design, particularly in the development of novel therapeutic agents.

The synthesis of this compound involves a multi-step process, including nucleophilic substitution and carbamate formation. Researchers have optimized these steps to achieve high yields and purity. For instance, the use of phase-transfer catalysts has been shown to significantly improve the efficiency of the substitution reaction. Additionally, the incorporation of green chemistry principles in the synthesis process has reduced environmental impact, aligning with current sustainability goals in the chemical industry.

One of the most exciting developments involving tert-butyl N-{2-bromo-5-(1-hydroxycyclopropyl)methylphenyl}carbamate is its potential as a precursor for advanced materials. Recent research has demonstrated its ability to form self-assembled monolayers (SAMs) on various substrates, which are highly desirable for applications in nanotechnology and surface engineering. The self-assembled monolayers formed by this compound exhibit excellent stability and functionality, making them ideal for use in sensors, catalysis, and electronic devices.

In the pharmaceutical sector, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to undergo further functionalization allows for the creation of derivatives with enhanced pharmacokinetic properties. For example, studies have revealed that certain derivatives exhibit potent anti-inflammatory and antioxidant activities, opening new avenues for drug development.

The hydroxycyclopropylmethyl group within the molecule plays a critical role in its reactivity and biological activity. This group can participate in hydrogen bonding interactions, which are essential for molecular recognition and binding in biological systems. Recent computational studies have provided deeper insights into the molecular dynamics of this group, further enhancing our understanding of its role in drug design.

In conclusion, tert-butyl N-{2-bromo-5-(1-hydroxycyclopropyl)methylphenyl}carbamate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, efficient synthesis methods, and promising biological activities make it a valuable tool for researchers in both academia and industry. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in the development of innovative materials and therapeutic agents.